Cas no 1020489-37-5 (ethyl {[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]carbamoyl}formate)

• Product Name: ethyl {[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]carbamoyl}formate
• CAS No: 1020489-37-5
• MF: C₁₇H₁₆N₄O₃S
• MW: 356.398941993713
• CID: 6430621
• PubChem ID: 25281618
• Update Time: 2025-05-22

ethyl {[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]carbamoyl}formate Chemical and Physical Properties

Names and Identifiers

• ethyl {[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]carbamoyl}formate
• AKOS016364249
• 1020489-37-5
• ethyl 2-((3-methyl-1-(4-phenylthiazol-2-yl)-1H-pyrazol-5-yl)amino)-2-oxoacetate
• VU0630481-1
• F5030-0147
• ethyl 2-[[5-methyl-2-(4-phenyl-1,3-thiazol-2-yl)pyrazol-3-yl]amino]-2-oxoacetate

• Inchi： 1S/C17H16N4O3S/c1-3-24-16(23)15(22)19-14-9-11(2)20-21(14)17-18-13(10-25-17)12-7-5-4-6-8-12/h4-10H,3H2,1-2H3,(H,19,22)
• InChI Key： DMCAANGBSCAEFZ-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)N=C1N1C(=CC(C)=N1)NC(C(=O)OCC)=O

Computed Properties

• Exact Mass: 356.09431156g/mol
• Monoisotopic Mass: 356.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl {[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]carbamoyl}formate

Research Briefing on Ethyl {[3-Methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]carbamoyl}formate (CAS: 1020489-37-5)

Ethyl {[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]carbamoyl}formate (CAS: 1020489-37-5) is a novel chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This briefing aims to provide an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the pyrazole and thiazole moieties, make it a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the compound's potential as a modulator of key biological pathways. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that ethyl {[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]carbamoyl}formate exhibits inhibitory activity against specific kinase targets implicated in inflammatory diseases. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action. These findings suggest that the compound could serve as a lead structure for the development of new anti-inflammatory agents.

Another area of interest is the compound's role in cancer research. A preclinical study published in Bioorganic & Medicinal Chemistry Letters in early 2024 reported that ethyl {[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]carbamoyl}formate showed selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of the PI3K/AKT/mTOR pathway. The researchers employed a series of cell viability assays and Western blot analyses to confirm the compound's ability to induce apoptosis and inhibit proliferation in these cell lines. These results underscore the compound's potential as a chemotherapeutic agent, although further optimization and in vivo studies are needed.

The synthesis of ethyl {[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]carbamoyl}formate has also been a focus of recent research. A 2023 paper in Tetrahedron Letters described an efficient, multi-step synthetic route that improves yield and purity compared to previous methods. The authors emphasized the importance of optimizing reaction conditions, such as temperature and catalyst choice, to achieve high enantioselectivity. This advancement in synthetic methodology is crucial for scaling up production and facilitating further biological evaluation of the compound.

In conclusion, ethyl {[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]carbamoyl}formate (CAS: 1020489-37-5) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Current research has elucidated its biological activities and improved its synthetic accessibility, paving the way for future investigations. Continued exploration of its pharmacological properties and structure-activity relationships will be essential to fully realize its clinical applications. This compound exemplifies the intersection of chemical innovation and biological discovery, offering exciting opportunities for drug development in areas such as inflammation and oncology.